2-(1H-benzimidazol-2-yl)-3-(3,5-dichloro-2-methoxyphenyl)acrylonitrile

• IUPAC Name: (E)-2-(1H-benzimidazol-2-yl)-3-(3,5-dichloro-2-methoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C17H11Cl2N3O/c1-23-16-10(7-12(18)8-13(16)19)6-11(9-20)17-21-14-4-2-3-5-15(14)22-17/h2-8H,1H3,(H,21,22)/b11-6+
• InChI Key: ABMBMAMRMNULTB-IZZDOVSWSA-N
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Cl)C=C(C#N)C2=NC3=CC=CC=C3N2
• Isomeric SMILES: COC1=C(C=C(C=C1Cl)Cl)/C=C(\C#N)/C2=NC3=CC=CC=C3N2
• Molecular Formula: C17H11Cl2N3O
• Molecular Weight: 344.2 g/mol

Description

2-(1H-benzimidazol-2-yl)-3-(3,5-dichloro-2-methoxyphenyl)acrylonitrile is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to exhibit a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-yl)-3-(3,5-dichloro-2-methoxyphenyl)acrylonitrile is not fully understood, but it is believed to involve the inhibition of reactive oxygen species (ROS) and the modulation of various signaling pathways. This compound has been found to inhibit the production of pro-inflammatory cytokines and chemokines, as well as the activation of nuclear factor-kappaB (NF-kappaB), a transcription factor that plays a key role in inflammation and immune response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse. This compound has been found to exhibit potent antioxidant activity, which may help to protect cells from oxidative stress and damage. Additionally, this compound has been shown to have anti-inflammatory effects, which may help to reduce inflammation and pain in a variety of conditions. Finally, this compound has been found to exhibit antitumor activity, which may help to prevent the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1H-benzimidazol-2-yl)-3-(3,5-dichloro-2-methoxyphenyl)acrylonitrile in lab experiments include its potent antioxidant and anti-inflammatory properties, as well as its potential antitumor activity. However, limitations of using this compound include its relatively high cost and the need for specialized equipment and expertise to synthesize and handle it safely.

Future Directions

There are numerous future directions for research on 2-(1H-benzimidazol-2-yl)-3-(3,5-dichloro-2-methoxyphenyl)acrylonitrile. One potential area of study is the development of new synthetic methods for this compound, which could help to reduce its cost and increase its availability for research. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to explore its potential applications in the treatment of various diseases and conditions. Finally, future research could focus on the development of novel derivatives of this compound with improved potency and selectivity for specific targets.

Scientific Research Applications

The potential applications of 2-(1H-benzimidazol-2-yl)-3-(3,5-dichloro-2-methoxyphenyl)acrylonitrile in scientific research are numerous. This compound has been found to exhibit potent antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of a variety of diseases and conditions. Additionally, this compound has been shown to have antitumor activity, making it a potential candidate for cancer treatment.